Cas no 115846-95-2 (1,4-Pentadien-3-one, 1,5-bis(4-bromophenyl)-, (1E,4E)-)

• Product Name: 1,4-Pentadien-3-one, 1,5-bis(4-bromophenyl)-, (1E,4E)-
• CAS No: 115846-95-2
• MF: C₁₇H₁₂Br₂O
• MW: 392.084583282471
• CID: 1204954
• PubChem ID: 6278496
• Update Time: 2025-04-20

1,4-Pentadien-3-one, 1,5-bis(4-bromophenyl)-, (1E,4E)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadien-3-one, 1,5-bis(4-bromophenyl)-, (1E,4E)-
• 1,5-bis(4-bromophenyl)penta-1,4-dien-3-one
• AKOS005067692
• (1E,4E)-1,5-bis(4-bromophenyl)-1,4-pentadien-3-one
• HS-7466
• 115846-95-2
• (1E,4E)-1,5-bis(4-bromophenyl)penta-1,4-dien-3-one
• 4,4'-dibromo distyryl ketone
• (1e,4e)-1,5-bis-(4-bromophenyl)penta-1,4-dien-3-one
• CHEMBL1770713

• Inchi： 1S/C17H12Br2O/c18-15-7-1-13(2-8-15)5-11-17(20)12-6-14-3-9-16(19)10-4-14/h1-12H/b11-5+,12-6+
• InChI Key： WOPPTRDHNGHVRF-YDWXAUTNSA-N
• SMILES： BrC1C=CC(=CC=1)/C=C/C(/C=C/C1C=CC(=CC=1)Br)=O

Computed Properties

• Exact Mass: 389.92546
• Monoisotopic Mass: 389.92549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07